Cas no 39590-26-6 (2-chloro-2-(3-phenoxyphenyl)acetonitrile)

2-Chloro-2-(3-phenoxyphenyl)acetonitrile is a specialized organic compound featuring a chloro-substituted acetonitrile group attached to a phenoxyphenyl moiety. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate in the preparation of agrochemicals, pharmaceuticals, and fine chemicals. The presence of both chloro and nitrile functional groups enhances its versatility in nucleophilic substitution and condensation reactions. Its aromatic phenoxyphenyl component contributes to stability while enabling further functionalization. The compound is typically handled under controlled conditions due to its reactivity. It is valued for its role in constructing complex molecular frameworks, making it a relevant building block in research and industrial applications.
2-chloro-2-(3-phenoxyphenyl)acetonitrile structure
39590-26-6 structure
Product Name:2-chloro-2-(3-phenoxyphenyl)acetonitrile
CAS No:39590-26-6
MF:C14H10ClNO
MW:243.688302516937
CID:5857034
PubChem ID:12774587
Update Time:2025-05-26

2-chloro-2-(3-phenoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-2-(3-phenoxyphenyl)acetonitrile
    • Benzeneacetonitrile, α-chloro-3-phenoxy-
    • alpha-cyano-3-phenoxybenzyl chloride
    • JPOICIXTSXEWGP-UHFFFAOYSA-N
    • AKOS011223498
    • EN300-12976066
    • 39590-26-6
    • CS-0232968
    • SCHEMBL10905926
    • Inchi: 1S/C14H10ClNO/c15-14(10-16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14H
    • InChI Key: JPOICIXTSXEWGP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=C(C(Cl)C#N)C=1

Computed Properties

  • Exact Mass: 243.0450916g/mol
  • Monoisotopic Mass: 243.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.228±0.06 g/cm3(Predicted)
  • Boiling Point: 360.5±32.0 °C(Predicted)

2-chloro-2-(3-phenoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12976066-1.0g
2-chloro-2-(3-phenoxyphenyl)acetonitrile
39590-26-6 95%
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$0.0 2023-06-06
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1PlusChem
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$1370.00 2024-05-03
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1PlusChem
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$4926.00 2023-12-17
1PlusChem
1P028TYJ-10g
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Aaron
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